Cas no 754926-25-5 (O-Ethyl Albuterol)

• Product Name: O-Ethyl Albuterol
• CAS No: 754926-25-5
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 830784
• Update Time: 2025-08-05

O-Ethyl Albuterol Chemical and Physical Properties

Names and Identifiers

• Albuterol monoethyl ether
• Levalbuterol Related Compound E
• O-Ethyl Albuterol
• 4-[2-(tert-butylamino)-1-hydroxyethyl]-2-(ethoxymethyl)phenol
• BIIK-0277
• UNII-71AVI2IB2S
• α-{[(1,1-Dimethylethyl)amino]methyl}-3-(ethoxymethyl)-4-hydroxybenzenemethanol

• Inchi： 1S/C15H25NO3/c1-5-19-10-12-8-11(6-7-13(12)17)14(18)9-16-15(2,3)4/h6-8,14,16-18H,5,9-10H2,1-4H3
• InChI Key： TXFGJJYAMPXTIJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(COCC)C=1)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 267.18300

Experimental Properties

• PSA: 61.72000
• LogP: 2.74110

O-Ethyl Albuterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on O-Ethyl Albuterol

O-Ethyl Albuterol: A Comprehensive Overview

O-Ethyl Albuterol, also known as CAS No. 754926-25-5, is a compound that has garnered significant attention in the field of pharmacology and drug development. This compound is a derivative of albuterol, a well-known bronchodilator used in the treatment of asthma and other respiratory conditions. The ethylation of albuterol introduces unique properties that make O-Ethyl Albuterol a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of O-Ethyl Albuterol in enhancing drug delivery systems. By modifying the structure of albuterol, researchers have been able to improve its bioavailability and stability. This modification not only enhances the efficacy of the drug but also reduces potential side effects, making it a safer option for patients.

The synthesis of O-Ethyl Albuterol involves a series of intricate chemical reactions that ensure the stability and purity of the compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the compound's structure and ensure its quality. These methods are crucial in maintaining the integrity of O-Ethyl Albuterol for both research and clinical purposes.

One of the most exciting developments involving O-Ethyl Albuterol is its potential application in targeted drug delivery systems. By encapsulating the compound within nanotechnology-based carriers, researchers aim to deliver the drug directly to affected areas, minimizing systemic exposure and maximizing therapeutic effects. This approach has shown promising results in preclinical studies, suggesting that O-Ethyl Albuterol could be a cornerstone in future respiratory therapies.

Moreover, O-Ethyl Albuterol has demonstrated anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases beyond asthma. Collaborative efforts between pharmaceutical companies and academic institutions have led to groundbreaking discoveries in this area, paving the way for new treatment modalities.

In terms of safety profile, extensive toxicological studies have been conducted to assess the safety of O-Ethyl Albuterol. These studies indicate that the compound exhibits low toxicity at therapeutic doses, further supporting its potential for clinical use.

The development of O-Ethyl Albuterol represents a significant advancement in medicinal chemistry. By leveraging cutting-edge research and innovative synthesis techniques, scientists have created a compound with immense therapeutic potential. As ongoing studies continue to uncover new applications for O-Ethyl Albuterol, it holds great promise for improving patient outcomes in various medical fields.